Cas no 851804-26-7 (1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product name: 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851804-26-7
• MF: C₁₉H₂₆N₂OS
• MW: 330.487543582916
• CID: 6296611
• PubChem ID: 3251496

1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• F0630-1109
• AKOS024589083
• cyclohexyl-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 851804-26-7
• cyclohexyl(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 1-cyclohexanecarbonyl-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H26N2OS/c1-14-8-9-15(2)17(12-14)13-23-19-20-10-11-21(19)18(22)16-6-4-3-5-7-16/h8-9,12,16H,3-7,10-11,13H2,1-2H3
• InChI Key： HLCXKPPJOJSDFI-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C=CC=1C)C1=NCCN1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 330.17658463g/mol
• Monoisotopic Mass: 330.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-Cyclohexanecarbonyl-2-{(2,5-Dimethylphenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole (CAS No. 851804-26-7)

The compound 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851804-26-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclohexanecarbonyl moiety, a (2,5-dimethylphenyl)methylsulfanyl side chain, and a dihydroimidazole core. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for imidazole derivatives has surged due to their broad applications in medicinal chemistry. Researchers are increasingly exploring compounds like CAS 851804-26-7 for their potential as enzyme inhibitors or receptor modulators. The presence of the methylsulfanyl group, for instance, is often associated with enhanced binding affinity in biological systems, making this compound a candidate for drug discovery programs targeting metabolic disorders or inflammatory diseases.

From a synthetic chemistry perspective, the cyclohexanecarbonyl segment introduces steric complexity, which can influence the compound’s conformational stability. This attribute is critical in designing molecules with improved pharmacokinetic properties. Laboratories focusing on heterocyclic chemistry frequently investigate such structures to optimize yield and purity, addressing common challenges like regioselectivity in multi-step reactions.

Environmental and sustainability trends have also shaped the discourse around specialized chemicals like 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. Green chemistry initiatives emphasize the need for eco-friendly synthesis routes, prompting researchers to explore catalytic methods or solvent-free conditions for producing such compounds. These efforts align with global goals to reduce hazardous waste in industrial processes.

Analytical characterization of CAS 851804-26-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm structural integrity and purity, which are paramount for applications in high-value industries. The compound’s logP value and solubility profile further determine its suitability for formulation studies, a topic frequently queried in scientific databases.

In the context of intellectual property, patents referencing imidazole-based compounds often cite derivatives similar to 851804-26-7, underscoring their commercial potential. Companies investing in small-molecule therapeutics or crop protection agents monitor such developments closely, as even minor structural tweaks can lead to breakthroughs in efficacy or safety profiles.

Educational institutions and research hubs increasingly include dihydroimidazole synthesis in their curricula, reflecting its relevance in modern organic chemistry. Students and professionals alike search for detailed protocols or spectral data related to CAS 851804-26-7, highlighting the need for accessible, well-documented scientific resources.

Looking ahead, the versatility of 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole positions it as a scaffold for innovation across multiple disciplines. Whether in academia or industry, its study continues to yield insights into molecular design, reaction optimization, and functional material development—answering pressing questions in both theoretical and applied chemistry.